N-Isobutyltetrahydrofuran-2-carboxamide
Overview
Description
N-Isobutyltetrahydrofuran-2-carboxamide, also known as IBTCA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. IBTCA belongs to the class of carboxamides and is primarily used as a solvent in various laboratory experiments.
Mechanism of Action
The mechanism of action of N-Isobutyltetrahydrofuran-2-carboxamide is not well understood. However, it is believed that N-Isobutyltetrahydrofuran-2-carboxamide acts as a polar aprotic solvent, which facilitates the dissolution of organic and inorganic compounds.
Biochemical and Physiological Effects:
N-Isobutyltetrahydrofuran-2-carboxamide has not been extensively studied for its biochemical and physiological effects. However, it is considered to be non-toxic and non-carcinogenic. N-Isobutyltetrahydrofuran-2-carboxamide has been shown to have low acute toxicity in animal studies.
Advantages and Limitations for Lab Experiments
The primary advantage of N-Isobutyltetrahydrofuran-2-carboxamide is its ability to dissolve a wide range of organic and inorganic compounds. It is also considered to be a relatively safe solvent for laboratory use. However, N-Isobutyltetrahydrofuran-2-carboxamide has some limitations, including its low boiling point and high vapor pressure, which can make it difficult to handle in some laboratory settings.
Future Directions
There are several future directions for research on N-Isobutyltetrahydrofuran-2-carboxamide. One potential area of research is the development of new synthesis methods for N-Isobutyltetrahydrofuran-2-carboxamide that are more efficient and cost-effective. Another area of research is the investigation of the biochemical and physiological effects of N-Isobutyltetrahydrofuran-2-carboxamide. Additionally, N-Isobutyltetrahydrofuran-2-carboxamide could be used as a solvent in the development of new drugs and pharmaceuticals.
Synthesis Methods
The synthesis of N-Isobutyltetrahydrofuran-2-carboxamide involves the reaction of isobutyryl chloride with tetrahydrofuran-2-carboxamide in the presence of a base. The reaction takes place at room temperature and yields N-Isobutyltetrahydrofuran-2-carboxamide as a white crystalline solid.
Scientific Research Applications
N-Isobutyltetrahydrofuran-2-carboxamide has been extensively used in scientific research due to its ability to dissolve a wide range of organic and inorganic compounds. It is commonly used as a solvent in chromatography, extraction, and purification techniques. N-Isobutyltetrahydrofuran-2-carboxamide has also been used as a reaction medium in various chemical reactions, including Grignard reactions and Suzuki coupling reactions.
properties
IUPAC Name |
N-(2-methylpropyl)oxolane-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-7(2)6-10-9(11)8-4-3-5-12-8/h7-8H,3-6H2,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIRVVFWBHLPBRK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1CCCO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylpropyl)oxolane-2-carboxamide | |
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